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Compound of Interest

Compound Name:
2-(Piperazin-1-yl)-N-(prop-2-yn-1-

yl)propanamide

CAS No.: 1092306-96-1

Cat. No.: B2597222

Get Quote

Executive Summary: The Privileged Scaffold
The piperazine ring—a six-membered saturated heterocycle containing two nitrogen atoms at

positions 1 and 4—is a cornerstone of modern medicinal chemistry. It is classified as a

"privileged scaffold" because of its ability to bind to multiple, diverse receptor targets with high

affinity.

For the drug developer, the piperazine moiety is not merely a linker; it is a functional tool used

to:

Modulate Physicochemical Properties: The secondary amines allow for pKa tuning (typically

~9.8 and ~5.6), enhancing water solubility and oral bioavailability.

Vectorize Substituents: The chair conformation (lowest energy state) projects substituents at

N1 and N4 into defined vectors, essential for bridging binding pockets (e.g., in kinase

inhibitors like Imatinib).
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Induce Conformational Rigidity: Unlike flexible alkyl chains, piperazine reduces the entropic

penalty of binding, a feature increasingly exploited in PROTAC linker design.

This guide moves beyond basic textbook definitions to provide actionable SAR strategies,

validated synthetic protocols, and cutting-edge applications in targeted protein degradation.

Synthetic Strategies: The "Make" Phase
Reliable access to diverse N-substituted piperazines is the bottleneck of any SAR campaign.

While nucleophilic substitution (

) is common, it often fails with electron-rich or sterically hindered aryl halides. The industry
standard has shifted toward Palladium-catalyzed Buchwald-Hartwig amination.

Decision Framework for Synthesis
The following workflow illustrates the decision logic for selecting the optimal synthetic route

based on substrate electronics.

Target: N-Aryl Piperazine

Aryl Halide Electronics?

Electron Deficient
(e.g., p-NO2, Pyridine)

Activated

Electron Rich / Neutral
(e.g., p-OMe, p-Me)

Unactivated

Route A: SN2 / SNAr
Base: K2CO3/DIEA
Solvent: DMF/ACN

Temp: 80-120°C

Route B: Buchwald-Hartwig
Cat: Pd2(dba)3 / Pd(OAc)2

Ligand: BINAP / XPhos
Base: NaOtBu
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Figure 1: Synthetic decision tree for N-arylation of piperazine. Selection depends heavily on the

electronic nature of the electrophile.

Validated Protocol: Buchwald-Hartwig Amination
Use this protocol for coupling deactivated aryl bromides/chlorides with piperazine.

Materials:

Substrate: Aryl bromide (1.0 equiv)

Amine: N-Boc-piperazine (1.2 equiv)

Catalyst:

(1-2 mol%) or

Ligand: BINAP (racemic is fine) or XPhos (for sterically hindered substrates) (2-4 mol%)

Base: Sodium tert-butoxide (

) (1.5 equiv)

Solvent: Anhydrous Toluene or Dioxane (degassed)

Step-by-Step Methodology:

Inert Atmosphere: Flame-dry a Schlenk tube or microwave vial and cool under Argon flow.

Charging: Add

, Ligand, and

. Critical: Add solid reagents first, then evacuate/backfill with Argon 3x.

Solvation: Add anhydrous Toluene via syringe. Stir for 5 mins to pre-complex the catalyst.

Addition: Add the Aryl bromide and Piperazine derivative.

Reaction: Heat to 80–100°C for 12–18 hours. (Or Microwave: 110°C for 30 mins).
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Workup: Filter through a celite pad (to remove Pd black). Dilute with EtOAc, wash with

and Brine.

Purification: Flash column chromatography (Hexane/EtOAc).

Scientist’s Note: If using

, ensure your substrate does not contain base-sensitive esters. For ester-containing substrates,
switch to

and use Dioxane at reflux, though reaction times will increase.

SAR Deep Dive: The "Test" Phase
The SAR of piperazine derivatives generally splits into two domains: CNS (GPCRs) and

Oncology (Kinases).

CNS: The Arylpiperazine Motif
In CNS drug discovery, particularly for Serotonin (5-HT) and Dopamine (D) receptors, the "Long

Chain Aryl Piperazine" (LCAP) model is dominant.

The Pharmacophore:

Aryl Head (N4): Dictates receptor subtype selectivity.

2-OMe-phenyl: High affinity for 5-HT1A (e.g., Way-100635).

2,3-Cl-phenyl: High affinity for D2/5-HT2A (e.g., Aripiprazole).

The Linker (N1): Usually a 2–4 carbon alkyl chain connecting to a polar terminus

(amide/imide).

Chain Length: A 4-carbon chain often optimizes selectivity for D2 over 5-HT1A.

The Piperazine Core: Acts as a protonatable nitrogen source (

when N-substituted) to form a salt bridge with the conserved Aspartate residue in the
GPCR transmembrane domain (TM3).
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Oncology: Solubility and Selectivity
In kinase inhibitors (e.g., Imatinib, Dasatinib), the piperazine ring is rarely the primary

pharmacophore but serves as a solubility anchor.

Solubility: The N-methyl piperazine moiety ensures the drug is soluble in aqueous media

(lysosomes/cytosol).

Selectivity: In Imatinib, the piperazine ring binds in the solvent-exposed region of the BCR-

ABL kinase, improving physicochemical properties without clashing with the ATP pocket.

SAR Logic Diagram
The following diagram maps the structural modifications to their biological consequences.
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Figure 2: Structure-Activity Relationship (SAR) map for piperazine optimization.

Quantitative Data Summary
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The table below highlights how specific piperazine modifications influence biological activity in

key reference compounds.

Drug / Compound Therapeutic Area Piperazine Role Key SAR Insight

Imatinib Oncology (CML) Solubility Anchor

N-methyl piperazine

increases solubility;

binds in solvent-

exposed region.

Aripiprazole CNS (Antipsychotic) Pharmacophore

2,3-dichloro-phenyl at

N4 is critical for D2

partial agonism.

Ciprofloxacin Antibiotic Spectrum

Piperazine at C7 of

fluoroquinolone

broadens Gram-

negative coverage.

Palbociclib Oncology (CDK4/6) Selectivity

Piperazine bridge

connects the

pyridopyrimidine core

to the side chain.

Future Directions: PROTACs and Rigid Linkers
The most active frontier for piperazine SAR is in Proteolysis Targeting Chimeras (PROTACs).

The Problem: Traditional PEG linkers in PROTACs are flexible ("floppy"), leading to high

entropic penalties upon binding and poor membrane permeability due to high TPSA

(Topological Polar Surface Area).

The Piperazine Solution:

Rigidity: Piperazine acts as a semi-rigid linker, reducing the degrees of freedom and pre-

organizing the molecule for ternary complex formation (POI-PROTAC-E3 Ligase).

The "Protonation Switch": The basic nitrogen of piperazine can become protonated in the

acidic environment of endosomes, aiding in endosomal escape and improving intracellular
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concentration—a distinct advantage over neutral PEG linkers.[1]

Recommendation: When designing PROTAC linkers, replace long PEG chains with piperazine-

PEG hybrids to improve oral bioavailability and degradation efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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